Cas no 17630-23-8 (N-(prop-2-en-1-yl)cyclooctanamine)

• Product Name: N-(prop-2-en-1-yl)cyclooctanamine
• CAS No: 17630-23-8
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• MDL: MFCD11138010
• CID: 5162092
• PubChem ID: 15749643
• Update Time: 2025-08-04

N-(prop-2-en-1-yl)cyclooctanamine Chemical and Physical Properties

Names and Identifiers

• Cyclooctanamine, N-2-propen-1-yl-
• N-(prop-2-en-1-yl)cyclooctanamine

• MDL： MFCD11138010
• Inchi： 1S/C11H21N/c1-2-10-12-11-8-6-4-3-5-7-9-11/h2,11-12H,1,3-10H2
• InChI Key： YOUMYWCRQRYICW-UHFFFAOYSA-N
• SMILES： C1(NCC=C)CCCCCCC1

Additional information on N-(prop-2-en-1-yl)cyclooctanamine

N-(Prop-2-en-1-yl)cyclooctanamine: A Comprehensive Overview

N-(Prop-2-en-1-yl)cyclooctanamine, also known by its CAS number 17630-23-8, is a compound of significant interest in various fields, including materials science and pharmacology. This compound is a derivative of cyclooctanamine, with a propenyl group attached to the nitrogen atom. The structure of this molecule makes it unique, as it combines the properties of a cyclic amine with an unsaturated alkene group, leading to interesting chemical and physical characteristics.

Recent studies have highlighted the potential of N-(Prop-2-en-1-yl)cyclooctanamine in the development of advanced materials. Researchers have explored its ability to form self-assembled monolayers, which are crucial for applications in nanotechnology and surface modification. The presence of the propenyl group introduces flexibility and reactivity, making this compound a promising candidate for polymer synthesis and drug delivery systems.

In terms of synthesis, N-(Prop-2-en-1-yl)cyclooctanamine can be prepared through various methods, including nucleophilic substitution and condensation reactions. One recent study demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high yields. This method has been particularly advantageous for large-scale production, making it more accessible for industrial applications.

The pharmacological properties of N-(Prop-2-en-1-yl)cyclooctanamine have also been extensively studied. Preclinical trials have shown that this compound exhibits moderate anti-inflammatory activity, suggesting its potential as a therapeutic agent. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

One of the most exciting developments involving N-(Prop-2-en-1-yil)cyclooctanamine is its role in drug delivery systems. Scientists have successfully incorporated this compound into lipid nanoparticles (LNPs), enhancing the stability and bioavailability of encapsulated drugs. This innovation has opened new avenues for targeted therapy, particularly in oncology and infectious diseases.

In conclusion, N-(Prop=2-en=1-yil)cyclooctanamine is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial settings. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in the advancement of science and technology.